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Compound of Interest

Compound Name: potassium;gold(3+);tetracyanide

Cat. No.: B084369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical methodologies for the synthesis of

potassium tetracyanoaurate(III), K[Au(CN)₄], a compound of interest in various scientific and

industrial applications, including electroplating. The following sections detail the core

experimental protocols derived from historical chemical literature, present quantitative data

where available, and provide visualizations of the synthetic pathways.

Introduction
Historically, the synthesis of potassium tetracyanoaurate(III) has predominantly commenced

with the dissolution of metallic gold. The most common approach involved the use of aqua

regia, a highly corrosive mixture of nitric acid and hydrochloric acid, to produce a solution of

chloroauric acid (HAuCl₄). This gold(III) precursor was then treated with a cyanide source,

typically an aqueous solution of potassium cyanide (KCN), to yield the desired

tetracyanoaurate(III) complex. A notable alternative historical route involved the formation of an

intermediate known as "fulminating gold," a precipitate of variable composition formed by the

reaction of a gold(III) solution with ammonia. This intermediate was subsequently dissolved in a

potassium cyanide solution.

Historical Synthesis Methods
Two primary historical methods for the synthesis of potassium tetracyanoaurate(III) have been

identified from the chemical literature.
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Method 1: Direct Cyanation of Chloroauric Acid
This method involves the direct reaction of a gold(III) salt, typically gold(III) chloride or a

solution of chloroauric acid, with an excess of potassium cyanide. The maintenance of the +3

oxidation state of gold is crucial and is favored by the use of an excess of the cyanide ligand.

Experimental Protocol:

Preparation of Chloroauric Acid (HAuCl₄): Metallic gold is dissolved in aqua regia (a mixture

of 3 parts concentrated hydrochloric acid and 1 part concentrated nitric acid). The solution is

then gently heated to drive off excess acids, resulting in a solution of chloroauric acid.

Reaction with Potassium Cyanide: To the aqueous solution of chloroauric acid, a

concentrated solution of potassium cyanide is added. A significant excess of potassium

cyanide is crucial to ensure the formation of the tetracyanoaurate(III) complex and to prevent

the reduction of gold(III) to gold(I).

Isolation and Purification: The resulting solution is concentrated, often by gentle heating, to

induce crystallization of potassium tetracyanoaurate(III). The crystals are then typically

collected by filtration, washed with a minimal amount of cold water or ethanol, and dried.

A Japanese patent describes a similar procedure where potassium tetracyanoaurate is

prepared from gold(III) chloride and potassium cyanide in an aqueous or organic solution[1].

Method 2: The "Fulminating Gold" Intermediate Route
This historical method, while primarily used for the synthesis of the gold(I) cyanide complex,

provides a potential pathway to the gold(III) analogue, given the starting material. "Fulminating

gold" is a historical term for a highly explosive, poorly defined precipitate formed from the

reaction of gold(III) solutions with ammonia.

Experimental Protocol:

Preparation of "Fulminating Gold": An aqueous solution of gold(III) chloride or chloroauric

acid is treated with an excess of ammonia or an ammonium salt. This results in the

precipitation of a yellowish, explosive substance historically referred to as "fulminating gold."
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Dissolution in Potassium Cyanide: The freshly prepared and still moist "fulminating gold"

precipitate is carefully added to a solution of potassium cyanide. The precipitate dissolves to

form a solution of gold cyanide complexes.

Isolation of Potassium Tetracyanoaurate(III): By carefully controlling the stoichiometry and

reaction conditions, it is theoretically possible to favor the formation of the

tetracyanoaurate(III) complex. Subsequent concentration and crystallization would be

required to isolate the product. However, historical accounts often describe the formation of

the more stable dicyanoaurate(I) complex via this route, implying a reduction of the gold

center.

Quantitative Data
Detailed quantitative data such as specific yields and precise reaction conditions from early

historical sources are scarce. However, modern commercial suppliers provide some physical

and chemical properties of potassium tetracyanoaurate(III).

Property Value Reference

Molecular Formula C₄AuKN₄ [2][3][4]

Molecular Weight 340.13 g/mol [2][3][4]

Appearance Colorless to white solid [5]

Solubility in Water (20°C) 0.05-0.1 g/100mL [2][3]

Melting Point (Pentahydrate) ~115°C [2][3]

Optimal pH Range 6-7 [2][3]

Visualizations of Synthetic Pathways
The following diagrams illustrate the logical flow of the historical synthesis methods described.
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Method 1: Direct Cyanation

Gold (Au) Chloroauric Acid (HAuCl4)Dissolution

Aqua Regia (HCl + HNO3)

Potassium Tetracyanoaurate(III) (K[Au(CN)4])Cyanation

Potassium Cyanide (KCN)

Click to download full resolution via product page

Diagram 1: Synthesis of Potassium Tetracyanoaurate(III) via Direct Cyanation.
Diagram 2: Synthesis of Potassium Tetracyanoaurate(III) via the 'Fulminating Gold'

Intermediate.

Conclusion
The historical synthesis of potassium tetracyanoaurate(III) primarily relied on the conversion of

metallic gold into a gold(III) salt, followed by complexation with potassium cyanide. While

detailed quantitative data from the earliest sources are limited, the qualitative procedures

provide a clear picture of the chemical transformations employed. These historical methods laid

the groundwork for the more refined and controlled syntheses used in modern applications. For

contemporary research and development, these historical protocols offer valuable insights into

the fundamental chemistry of gold cyanide complexes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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